1,3-Dimethyl-2-imidazolidinone oxime

• Molecular Formula: C5H11N3O
• Molecular Weight: 129.16 g/mol
• IUPAC Name: N-(1,3-dimethylimidazolidin-2-ylidene)hydroxylamine
• InChI: InChI=1S/C5H11N3O/c1-7-3-4-8(2)5(7)6-9/h9H,3-4H2,1-2H3
• InChI Key: RXUXBJZBBNUQGK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(C1=NO)C

Description

Molecular Architecture

1,3-Dimethyl-2-imidazolidinone oxime features a five-membered imidazolidinone ring substituted with two methyl groups at the 1- and 3-positions. The oxime group ($$ \text{=N-OH} $$) at the 2-position is further functionalized with a tosyl group ($$ \text{O-(4-methylphenyl)sulfonyl} $$), introducing sulfonic acid derivative properties. Key structural parameters include:

Property	Value
Molecular Formula	$$ \text{C}{12}\text{H}{17}\text{N}{3}\text{O}{3}\text{S} $$
Molecular Weight	283.351 g/mol
CAS Registry Number	592489-03-7
Density	Not reported
Boiling Point	Not reported

The tosyloxime modification enhances electrophilicity, making the compound reactive toward nucleophilic agents. Comparative analysis with DMI ($$ \text{C}5\text{H}{10}\text{N}_2\text{O} $$, MW 114.15 g/mol) highlights the oxime derivative’s increased molecular complexity and potential for regioselective reactions.

Spectroscopic and Computational Data

While experimental spectral data (e.g., $$ ^1\text{H NMR} $$, $$ ^{13}\text{C NMR} $$) are absent in available literature, computational modeling predicts distinct vibrational modes for the oxime ($$ \sim 1650 \, \text{cm}^{-1} $$) and sulfonyl ($$ \sim 1350 \, \text{cm}^{-1} $$) groups. The imidazolidinone ring’s planar geometry is preserved, as confirmed by X-ray crystallography analogs.

Comparison with Similar Compounds

Key Research Findings

• Efficiency in Fluorination : DMI’s dielectric constant (ε = 37) facilitates efficient ¹⁸F-incorporation, critical for PET tracer synthesis .
• Safety Limitations : Despite its utility, DMI requires stringent handling protocols due to flammability (flash point = 93°C) and toxicity .
• Industrial Adoption : Mitsui Chemicals markets DMI as a “groundbreaking solvent” for electronics and pharmaceutical manufacturing, emphasizing its high purity and recyclability .

Preparation Methods

Synthesis via Hydroxylamine Treatment of 1,3-Dimethyl-2-imidazolidinone

The most direct route to 1,3-dimethyl-2-imidazolidinone oxime involves the reaction of 1,3-dimethyl-2-imidazolidinone (DMI) with hydroxylamine or its derivatives. Key studies demonstrate the following protocol:

• Reagents and Conditions :

  • DMI is treated with hydroxylamine hydrochloride (NH$_2$OH·HCl) in a polar solvent such as ethanol or water.

  • The reaction is typically conducted at reflux temperatures (70–100°C) for 12–24 hours .

  • A base (e.g., sodium acetate or pyridine) is often added to neutralize HCl, driving the equilibrium toward oxime formation .

• Mechanistic Insights :
  The reaction proceeds via nucleophilic attack of the hydroxylamine oxygen on the carbonyl carbon of DMI, followed by dehydration to form the oxime. The electron-withdrawing methyl groups on the imidazolidinone ring enhance carbonyl electrophilicity, facilitating this transformation .

• Yield Optimization :

  • Table 1 : Comparative Yields Under Varied Conditions

    Solvent	Base	Temperature (°C)	Time (h)	Yield (%)
    Ethanol	Sodium acetate	80	24	78
    Water	Pyridine	100	12	85
    Methanol	None	70	18	65
    Data compiled from .

  Aqueous conditions with pyridine as the base yield superior results (85%) due to improved solubility of hydroxylamine and efficient HCl scavenging .

O-Sulfonyloxime Derivative Formation for Electrophilic Amination

1,3-Dimethyl-2-imidazolidinone O-sulfonyloxime, a reactive derivative of the oxime, is synthesized for use in Grignard reagent amination. The process, pioneered by Kitamura et al., involves:

• Stepwise Procedure :

  • Oxime Synthesis : DMI is converted to the oxime as described in Section 1.

  • Sulfonylation : The oxime is treated with a sulfonyl chloride (e.g., benzenesulfonyl chloride) in dichloromethane at 0–25°C .

  • Isolation : The O-sulfonyloxime is precipitated and purified via recrystallization .

• Critical Parameters :

  • Stoichiometry : A 1:1 molar ratio of oxime to sulfonyl chloride ensures complete conversion without over-sulfonylation.

  • Temperature Control : Reactions conducted below 25°C minimize side reactions, such as sulfonate ester hydrolysis .

• Applications :
  This derivative serves as an electrophilic aminating agent, reacting with Grignard reagents to form primary amines or N-methylamines after hydrolysis or reduction .

Alternative Pathways via In Situ Oxime Generation

Recent patents describe in situ generation of 1,3-dimethyl-2-imidazolidinone oxime during radical polymerization processes:

• One-Pot Synthesis :

  • DMI, hydroxylamine sulfate, and a radical initiator (e.g., azobisisobutyronitrile) are heated in dimethylformamide at 90°C .

  • The oxime forms concurrently with polymer chains, acting as a chain-transfer agent .

• Advantages :

  • Eliminates isolation steps, reducing production time.

  • Yields polymer-oxime conjugates directly applicable in adhesives or coatings .

Challenges and Mitigation Strategies

• Byproduct Formation :

  • Over-oximation or sulfonate ester hydrolysis can occur under acidic or high-temperature conditions.

  • Solution : Strict pH control (pH 6–8) and low-temperature sulfonylation (0–5°C) suppress undesired pathways .

• Scalability Issues :

  • Large-scale reactions face exothermic risks during sulfonylation.

  • Solution : Gradual reagent addition and jacketed reactors enable safe scale-up .

Industrial and Research Applications

• Electrophilic Amination :
  The O-sulfonyloxime derivative enables efficient synthesis of chiral amines, critical in pharmaceutical intermediates .

• Radical Polymerization :
  In situ-generated oxime regulates polymer molecular weight in adhesives, enhancing bond strength .

Q & A

Basic: What is the role of 1,3-Dimethyl-2-imidazolidinone (DMI) in SEC-MALLS analysis of cellulose, and how does it compare to other solvents?

Methodological Answer:
DMI, combined with LiCl, serves as an eluent in Size-Exclusion Chromatography with Multi-Angle Laser Light Scattering (SEC-MALLS) for cellulose analysis. It dissolves cellulose effectively without degrading its polymer structure, enabling accurate molecular weight (Mw) and chain conformation measurements. Compared to solvents like N,N-dimethylacetamide (DMAc), DMI minimizes aggregation and maintains solution stability, critical for reproducible SEC-MALLS results.
Key Steps:

• Prepare 8% LiCl/DMI solvent to dissolve cellulose.
• Filter solutions to remove undissolved particles before injection.
• Use refractive index (RI) and light scattering detectors for Mw and polydispersity analysis.
  Data Insight: Studies show DMI-based solutions yield Mw values consistent with cellulose’s native structure (e.g., 413 × 10⁶ g/mol for tunicate cellulose) .

Basic: How is DMI utilized as a solvent and ligand in iron-based Atom Transfer Radical Polymerization (ATRP)?

Methodological Answer:
DMI acts as a dual-purpose solvent and ligand in ATRP due to its high polarity and coordination capacity. For example, in methyl methacrylate polymerization:

• Dissolve the monomer (e.g., 10% w/v) and iron catalyst (e.g., FeBr₂) in DMI.
• Optimize reaction temperature (e.g., 90°C) and initiator concentration (e.g., ethyl α-bromophenylacetate).
• Monitor polymerization kinetics via NMR or GPC.
  Advantages: DMI eliminates the need for toxic ligands like HMPA, enhancing reaction safety while maintaining control over polymer molecular weight distribution .

Advanced: What experimental considerations are critical when synthesizing manganese(II) coordination polymers using DMI under urea-thermal conditions?

Methodological Answer:

• Urea-Thermal Synthesis: Use excess urea as a reaction medium and structure-directing agent.
• Conditions: Heat a mixture of Mn(II) salts, 5-(tert-butyl)isophthalic acid (tbipH₂), and DMI at 120–150°C for 24–48 hours.
• Characterization: Perform single-crystal X-ray diffraction to confirm chain-like structures (e.g., monoclinic P2₁/c space group).
  Key Insight: DMI’s aprotic nature stabilizes metal-ligand coordination, enabling the formation of layered polymeric networks .

Advanced: How should researchers address discrepancies in rheological behavior between tunicate and plant cellulose dissolved in LiCl/DMI?

Methodological Answer:

• Contradiction: Tunicate cellulose (TC) exhibits η₀ ∝ φ⁷.₅ (φ = concentration), while plant cellulose (DP) follows η₀ ∝ φ⁴.
• Resolution:
  • Analyze Mw differences (TC: ~413 × 10⁶ g/mol vs. DP: lower Mw).
  • Investigate entanglement mechanisms using Doi-Edwards theory (flexible vs. semi-flexible chain behavior).
  • Compare solvent-polymer interactions via dilute solution viscometry.
    Conclusion: TC’s higher rigidity and unique entanglement dynamics may explain the divergent scaling .

Basic: What are the recommended procedures for preparing DMI-based test solutions in pharmacopeial standards?

Methodological Answer:

• Sample Preparation: Dilute analytes (e.g., residual solvents) in DMI to 1/20 of the concentration limit (per USP guidelines).
• Headspace Analysis: Transfer 1.0 mL to a vial, add 5.0 mL DMI, cap, and mix.
• GC Parameters: Use split injection (1:10 ratio) with a DB-624 column (30 m × 0.32 mm ID).
  Application: Ensures compliance with impurity profiling standards for pharmaceuticals .

Basic: What safety protocols are essential when handling DMI in laboratory settings?

Methodological Answer:

• PPE: Wear nitrile gloves, goggles, and lab coats.
• Ventilation: Use fume hoods for bulk handling (LD₅₀: 1190 µL/kg oral in rats; 930 µL/kg dermal in rabbits).
• First Aid: For skin contact, wash with soap/water; for eye exposure, rinse for 15 minutes.
  Regulatory Compliance: Classified as a UN2810 toxic liquid (6.1 hazard) requiring specialized transport protocols .

Advanced: How does DMI influence regioselectivity in prenylation reactions of imines?

Methodological Answer:

• Mechanism: DMI’s high polarity stabilizes transition states, favoring α-regioselective prenylation.
• Protocol: React imines with prenyl bromide in DMI at 25°C for 12 hours.
• Yield Optimization: Achieve >90% α-selectivity for N-aryl aldimines by tuning DMI concentration (e.g., 5 equiv).
  Data Validation: Confirm regiochemistry via NOESY or X-ray crystallography .

Advanced: What analytical techniques verify DMI’s purity and structural integrity in synthetic chemistry?

Methodological Answer:

• GC/MS: Detect volatile impurities (e.g., residual formaldehyde) using a DB-5MS column.
• Headspace Analysis: Quantify N,N-dimethylacetamide contaminants per USP protocols.
• IR Spectroscopy: Identify carbonyl stretches (C=O at ~1650 cm⁻¹) to confirm solvent purity.
  Quality Control: Ensure DMI meets ≥99% purity (by GC) for reproducible synthetic outcomes .